8-(4-ETHOXYPHENYL)-6-ETHYL-1,3-DIMETHYL-7-PHENYL-1H,2H,3H,4H,8H-IMIDAZO[1,2-G]PURINE-2,4-DIONE

• IUPAC Name: 6-(4-ethoxyphenyl)-8-ethyl-2,4-dimethyl-7-phenylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C25H25N5O3/c1-5-19-20(16-10-8-7-9-11-16)29(17-12-14-18(15-13-17)33-6-2)24-26-22-21(30(19)24)23(31)28(4)25(32)27(22)3/h7-15H,5-6H2,1-4H3
• InChI Key: BVRVAZXXFAULBQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N(C2=NC3=C(N12)C(=O)N(C(=O)N3C)C)C4=CC=C(C=C4)OCC)C5=CC=CC=C5
• Molecular Formula: C25H25N5O3
• Molecular Weight: 443.5 g/mol

Description

8-(4-ETHOXYPHENYL)-6-ETHYL-1,3-DIMETHYL-7-PHENYL-1H,2H,3H,4H,8H-IMIDAZO[1,2-G]PURINE-2,4-DIONE is a complex organic compound belonging to the class of xanthine derivatives. These compounds are known for their significant biological activities, particularly as adenosine receptor antagonists

Preparation Methods

The synthesis of 8-(4-ETHOXYPHENYL)-6-ETHYL-1,3-DIMETHYL-7-PHENYL-1H,2H,3H,4H,8H-IMIDAZO[1,2-G]PURINE-2,4-DIONE involves multiple steps, starting from readily available precursorsReaction conditions often involve the use of strong bases, solvents like dimethylformamide (DMF), and catalysts to facilitate the reactions . Industrial production methods focus on optimizing yields and purity through controlled reaction conditions and purification techniques.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or hydrogen peroxide under acidic or basic conditions.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where halogenated derivatives can be substituted with nucleophiles like amines or thiols.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure conditions to achieve the desired products. Major products formed from these reactions depend on the specific substituents introduced and the reaction pathways chosen.

Scientific Research Applications

8-(4-ETHOXYPHENYL)-6-ETHYL-1,3-DIMETHYL-7-PHENYL-1H,2H,3H,4H,8H-IMIDAZO[1,2-G]PURINE-2,4-DIONE has several scientific research applications:

Chemistry: It is used in the study of intermolecular interactions and crystal engineering due to its unique structural properties.

Biology: The compound’s ability to interact with adenosine receptors makes it a valuable tool in studying cellular signaling pathways.

Medicine: Its potential as an adenosine receptor antagonist opens avenues for developing therapeutic agents for conditions like cardiovascular diseases and neurological disorders.

Industry: The compound’s stability and reactivity make it suitable for use in various industrial applications, including material science and pharmaceuticals.

Mechanism of Action

The mechanism of action of 8-(4-ETHOXYPHENYL)-6-ETHYL-1,3-DIMETHYL-7-PHENYL-1H,2H,3H,4H,8H-IMIDAZO[1,2-G]PURINE-2,4-DIONE involves its interaction with adenosine receptors, particularly the A2A and A2B subtypes . By binding to these receptors, the compound inhibits the action of adenosine, a neurotransmitter involved in various physiological processes. This inhibition can modulate signaling pathways related to cardiovascular function, inflammation, and neural activity .

Comparison with Similar Compounds

Similar compounds to 8-(4-ETHOXYPHENYL)-6-ETHYL-1,3-DIMETHYL-7-PHENYL-1H,2H,3H,4H,8H-IMIDAZO[1,2-G]PURINE-2,4-DIONE include other xanthine derivatives like caffeine, theobromine, and theophylline . These compounds share a common purine ring structure but differ in their substituents, leading to variations in their biological activities and applications. The unique combination of ethyl, ethoxyphenyl, and phenyl groups in the compound of interest provides distinct properties that can be leveraged for specific research and industrial applications .